2-(4-bromophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide

• Molecular Formula: C21H16BrN3O4
• Molecular Weight: 454.3 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C21H16BrN3O4/c1-27-17-9-4-13(21-25-20-18(29-21)3-2-10-23-20)11-16(17)24-19(26)12-28-15-7-5-14(22)6-8-15/h2-11H,12H2,1H3,(H,24,26)
• InChI Key: OUJLFMVBKLZDBO-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)COC4=CC=C(C=C4)Br

Description

2-(4-bromophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is a member of the family of oxazolo[4,5-b]pyridine derivatives, which have been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects.

Mechanism of Action

The exact mechanism of action of 2-(4-bromophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide is not fully understood. However, it has been suggested that this compound may exert its effects by modulating various signaling pathways, such as the NF-κB and MAPK pathways, which are involved in inflammation and cancer progression. It has also been proposed that this compound may act as an inhibitor of enzymes, such as COX-2 and MMP-9, which are involved in inflammation and cancer metastasis.
Biochemical and physiological effects:
In vitro and in vivo studies have demonstrated that 2-(4-bromophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide exhibits a wide range of biochemical and physiological effects. This compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of COX-2 and iNOS, which are involved in inflammation. It has also been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. Additionally, this compound has been found to inhibit the replication of several viruses, including HIV and HCV.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-bromophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide in lab experiments is its wide range of biological activities, which make it a promising candidate for the development of novel therapeutics. However, one of the limitations of using this compound is its relatively low solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for research on 2-(4-bromophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest is the investigation of its potential use as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to explore its potential use in combination with other therapeutic agents.

Synthesis Methods

The synthesis of 2-(4-bromophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide has been reported in the literature. The most common method involves the reaction of 2-methoxy-5-(2-nitrophenyl)oxazole with 4-bromophenol in the presence of a base, followed by reduction of the resulting nitro compound to the corresponding amine. The amine is then reacted with 2-chloro-N-(2-methoxyphenyl)acetamide to yield the final product.

Scientific Research Applications

2-(4-bromophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide has been studied extensively for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral effects in various in vitro and in vivo studies. This compound has also been investigated for its potential use as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.